5-(3-chloro-4-{[5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)-5H-thieno[2,3-c]pyrrole

• IUPAC Name: 5-[3-chloro-4-[5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]thieno[2,3-c]pyrrole
• InChI: InChI=1S/C18H10ClF3N2OS/c19-14-7-13(24-9-11-5-6-26-16(11)10-24)2-3-15(14)25-17-4-1-12(8-23-17)18(20,21)22/h1-10H
• InChI Key: QLTVZMIBTVQQLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N2C=C3C=CSC3=C2)Cl)OC4=NC=C(C=C4)C(F)(F)F
• Molecular Formula: C18H10ClF3N2OS
• Molecular Weight: 394.8 g/mol

Description

The compound “5-(3-chloro-4-{[5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)-5H-thieno[2,3-c]pyrrole” is a type of trifluoromethylpyridine (TFMP) derivative. TFMP derivatives are widely used in the agrochemical and pharmaceutical industries. The biological activities of TFMP derivatives are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Synthesis Analysis

The synthesis of TFMP derivatives involves various methods. For instance, 2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF), a TFMP derivative, is synthesized using several methods and is used as a chemical intermediate for the synthesis of several crop-protection products.

Chemical Reactions Analysis

The chemical reactions involving TFMP derivatives are diverse and depend on the specific derivative and its applications. For instance, TFMP derivatives are used in the protection of crops from pests.

Physical And Chemical Properties Analysis

The physical and chemical properties of TFMP derivatives are influenced by the presence of the fluorine atom and the pyridine moiety. The fluorine atom, which is the next smallest atom after hydrogen but has the largest electronegativity, contributes to the unique physicochemical properties of TFMP derivatives.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthetic Pathways : Research has explored various synthetic pathways involving related compounds, such as the transformation of chloronitrile compounds into novel thieno[2,3-c]pyrazole derivatives, which indicates potential routes for synthesizing related thieno[2,3-c]pyrrole compounds (Haider et al., 2005).
• Formation of Heterocyclic Derivatives : Studies have shown that related compounds can be used in the synthesis of heterocyclic derivatives, such as pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and pyrazolo[3′,4′:4,5]thieno[3,2-d]pyridine derivatives, indicating a potential area of application for 5H-thieno[2,3-c]pyrrole derivatives (Elneairy, 2010).

Material Science and Industrial Applications

• Electrochemical Applications : Research on N-substituted thieno[2,3-c]pyrroles, which are structurally similar, has demonstrated their potential in electrochemical applications due to their electrochromic changes and the effects of substituents on their redox properties (Chiou et al., 1992).
• Crystal Formation and Properties : Derivatives of thieno[2,3-c]pyrrole, like 1-aryl-2-(2-thienyl)-5-[5-(tricyanoethenyl)-2-thienyl]pyrroles, have shown the ability to form stable crystals with metallic luster, indicating potential applications in material science and industry (Ogura et al., 2002).

Biological and Medicinal Research

• Potential Biological Activities : While specific studies on the biological activities of 5-(3-chloro-4-{[5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)-5H-thieno[2,3-c]pyrrole are limited, research on related compounds like 2-trifluoromethylthieno[2,3-d]pyrimidin-4-amine derivatives has shown potential biological activities, suggesting a similar avenue for exploration (Gao et al., 2015).

Mechanism of Action

The mechanism of action of TFMP derivatives is thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety. These properties contribute to the biological activities of TFMP derivatives.

Future Directions

The future directions for TFMP derivatives are promising. It is expected that many novel applications of TFMP will be discovered in the future. This is due to the unique properties of TFMP derivatives, which make them valuable in various industries.